Cas no 92949-90-1 (N-(4-Amino-2-hydroxyphenyl)-N'-[4-(trifluoromethyl)phenyl]urea)

• Product Name: N-(4-Amino-2-hydroxyphenyl)-N'-[4-(trifluoromethyl)phenyl]urea
• CAS No: 92949-90-1
• MF: C₁₄H₁₂F₃N₃O₂
• MW: 311.25919342041
• CID: 2816282
• PubChem ID: 71329516
• Update Time: 2025-04-21

N-(4-Amino-2-hydroxyphenyl)-N'-[4-(trifluoromethyl)phenyl]urea Chemical and Physical Properties

Names and Identifiers

• DTXSID70758329
• 92949-90-1
• N-(4-Amino-2-hydroxyphenyl)-N'-[4-(trifluoromethyl)phenyl]urea

• Inchi： 1S/C14H12F3N3O2/c15-14(16,17)8-1-4-10(5-2-8)19-13(22)20-11-6-3-9(18)7-12(11)21/h1-7,21H,18H2,(H2,19,20,22)
• InChI Key： CMNUFVFZQVKHOU-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)NC(NC1C=CC(=CC=1O)N)=O)(F)F

Computed Properties

• Exact Mass: 311.08816112Da
• Monoisotopic Mass: 311.08816112Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 87.4Ų